N-(2-(2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)ethyl)-2-(1H-1,2,4-triazol-1-yl)acetamide

• IUPAC Name: N-[2-(2,4-dioxo-1H-pyrido[2,3-d]pyrimidin-3-yl)ethyl]-2-(1,2,4-triazol-1-yl)acetamide
• InChI: InChI=1S/C13H13N7O3/c21-10(6-19-8-14-7-17-19)15-4-5-20-12(22)9-2-1-3-16-11(9)18-13(20)23/h1-3,7-8H,4-6H2,(H,15,21)(H,16,18,23)
• InChI Key: IYEXEOBXDRRRCO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(NC(=O)N(C2=O)CCNC(=O)CN3C=NC=N3)N=C1
• Molecular Formula: C13H13N7O3
• Molecular Weight: 315.29 g/mol

Description

N-(2-(2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)ethyl)-2-(1H-1,2,4-triazol-1-yl)acetamide is a useful research compound. Its molecular formula is C13H13N7O3 and its molecular weight is 315.293. The purity is usually 95%.
BenchChem offers high-quality N-(2-(2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)ethyl)-2-(1H-1,2,4-triazol-1-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-(2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)ethyl)-2-(1H-1,2,4-triazol-1-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Compound Synthesis for Insecticidal and Antimicrobial Applications

A study by Fadda et al. (2017) utilized a similar precursor for synthesizing various heterocycles, such as pyrrole, pyridine, and coumarin, with potential insecticidal agents against the cotton leafworm, Spodoptera littoralis. This research underscores the utility of complex heterocyclic chemistry in developing new insecticidal compounds (Fadda et al., 2017).

Antimicrobial and Anticancer Agents

In another instance, novel pyrazolopyrimidines derivatives were synthesized and evaluated for their antimicrobial and anti-5-lipoxygenase activities, indicating the potential of these compounds in developing new therapies for various diseases (Rahmouni et al., 2016).

Radioligand Development for Imaging

Dollé et al. (2008) reported on the synthesis of DPA-714, a fluorine-18 labeled compound for imaging the translocator protein (18 kDa) using positron emission tomography (PET), demonstrating the compound's application in biomedical imaging (Dollé et al., 2008).

Anticancer Activity Exploration

Albratty et al. (2017) focused on the synthesis and investigation of various heterocycles, including pyrimidine and coumarin derivatives, for their antitumor activities, showcasing the potential of these compounds in cancer therapy (Albratty et al., 2017).